Cas no 1210939-55-1 (N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylthiophene-3-carboxamide)

• Product Name: N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylthiophene-3-carboxamide
• CAS No: 1210939-55-1
• MF: C₁₆H₁₆N₂O₃S
• MW: 316.374842643738
• CID: 6506672
• PubChem ID: 41978007
• Update Time: 2025-10-29

N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylthiophene-3-carboxamide
• VU0522913-1
• N-(3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl)thiophene-3-carboxamide
• 1210939-55-1
• Z226647318
• AKOS024521343
• N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]thiophene-3-carboxamide
• F5833-5253

• Inchi： 1S/C16H16N2O3S/c1-21-14-9-12(17-16(20)11-6-8-22-10-11)4-5-13(14)18-7-2-3-15(18)19/h4-6,8-10H,2-3,7H2,1H3,(H,17,20)
• InChI Key： KHZZVUFLTFFVME-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(NC1C=CC(=C(C=1)OC)N1C(CCC1)=O)=O

Computed Properties

• Exact Mass: 316.08816355g/mol
• Monoisotopic Mass: 316.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylthiophene-3-carboxamide

Comprehensive Overview of N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylthiophene-3-carboxamide (CAS No. 1210939-55-1)

N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylthiophene-3-carboxamide (CAS No. 1210939-55-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, combines a thiophene ring with a methoxy and pyrrolidinone moiety, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific biological pathways, which aligns with the growing demand for precision medicine and targeted therapies.

The molecular formula of N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylthiophene-3-carboxamide reflects its complex yet versatile nature. The presence of the thiophene-carboxamide group contributes to its stability and binding affinity, while the methoxy and pyrrolidinone functional groups enhance its solubility and pharmacokinetic properties. Such attributes are critical in modern drug design, where bioavailability and metabolic stability are paramount. This compound is often explored in the context of enzyme inhibition and receptor modulation, addressing key challenges in therapeutic development.

In recent years, the pharmaceutical industry has witnessed a surge in interest for small-molecule inhibitors and modulators, driven by advancements in computational chemistry and high-throughput screening. N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylthiophene-3-carboxamide fits into this trend as a promising candidate for diseases involving dysregulated signaling pathways. Its potential applications span oncology, neurology, and inflammatory disorders, areas where unmet medical needs remain high. Researchers are actively investigating its mechanism of action to unlock its full therapeutic potential.

From a synthetic chemistry perspective, the preparation of N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylthiophene-3-carboxamide involves multi-step organic reactions, including amide coupling and functional group transformations. The compound's purity and yield are critical for its use in biological assays, emphasizing the importance of robust synthetic protocols. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its identity and assess its quality, ensuring reproducibility in research settings.

The growing emphasis on personalized medicine and drug repurposing has further highlighted the relevance of compounds like N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylthiophene-3-carboxamide. With the rise of AI-driven drug discovery, researchers are leveraging machine learning to predict its interactions with biological targets, accelerating the identification of novel applications. This aligns with the broader industry shift toward data-driven approaches, where compounds with well-characterized profiles are prioritized for further development.

In addition to its pharmaceutical potential, N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylthiophene-3-carboxamide is also studied for its physicochemical properties. Its solubility, stability under various pH conditions, and partition coefficient (logP) are key parameters that influence its suitability as a drug candidate. These properties are often optimized through structural modifications, demonstrating the iterative nature of medicinal chemistry. Such efforts are essential for translating promising compounds into clinically viable therapies.

The market for specialty chemicals and pharmaceutical intermediates continues to expand, driven by increasing R&D investments and the demand for innovative therapies. N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylthiophene-3-carboxamide represents a niche yet impactful segment of this market, with potential collaborations between academic institutions and biotech firms fostering its advancement. As regulatory frameworks evolve to accommodate novel compounds, the pathway from discovery to commercialization becomes more streamlined.

For researchers and industry professionals seeking detailed information on N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylthiophene-3-carboxamide, reliable sources include peer-reviewed journals, patent databases, and chemical catalogs. The compound's CAS No. 1210939-55-1 serves as a unique identifier, facilitating accurate searches across scientific literature. Staying updated on the latest findings is crucial, as ongoing studies may reveal new insights into its applications and mechanisms.

In summary, N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylthiophene-3-carboxamide (CAS No. 1210939-55-1) exemplifies the intersection of chemistry and biology, offering exciting possibilities for therapeutic innovation. Its structural complexity and functional diversity make it a valuable tool for researchers exploring new frontiers in drug development. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.